Cas no 1805574-98-4 (Methyl 5-bromo-3-methyl-2-nitrophenylacetate)

• Product Name: Methyl 5-bromo-3-methyl-2-nitrophenylacetate
• CAS No: 1805574-98-4
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4792467
• Update Time: 2023-08-17

Methyl 5-bromo-3-methyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-methyl-2-nitrophenylacetate

• Inchi： 1S/C10H10BrNO4/c1-6-3-8(11)4-7(5-9(13)16-2)10(6)12(14)15/h3-4H,5H2,1-2H3
• InChI Key： RZIVZXFXMLDPPY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C=1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1